1-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one
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Description
1-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-3-(phenylthio)propan-1-one is a useful research compound. Its molecular formula is C19H21F3N4OS and its molecular weight is 410.46. The purity is usually 95%.
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Scientific Research Applications
Antineoplastic Applications
Flumatinib, an analog of the mentioned compound, is a novel antineoplastic tyrosine kinase inhibitor that has undergone Phase I clinical trials in China for the treatment of chronic myelogenous leukemia (CML). It has been studied for its metabolism in CML patients, revealing the presence of multiple metabolites, indicating its complex metabolic pathway in humans which involves N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis, among others (Gong et al., 2010).
Antimicrobial Activity
Derivatives bearing thiazole/benzothiazole rings and incorporated with the pyrimidinyl piperazine structure have been synthesized and evaluated for their antimicrobial activity. Notably, specific derivatives have shown high antimicrobial activity, underscoring the potential of such compounds in developing new antimicrobial agents (Yurttaş et al., 2016).
Kinase Inhibition and Antitumor Activity
The synthesis and evaluation of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines have revealed potential antiproliferative effects. Among these, certain compounds have demonstrated good activity on various cell lines, highlighting their potential as anticancer agents (Mallesha et al., 2012).
Enzyme Inhibition for Therapeutic Applications
In the context of enzyme inhibition, one study focused on the identification of a compound as a potent and orally available Glycine Transporter 1 (GlyT1) inhibitor. This compound exhibited a favorable pharmacokinetics profile and increased cerebrospinal fluid concentration of glycine in rats, suggesting its utility in central nervous system disorders (Yamamoto et al., 2016).
Properties
IUPAC Name |
1-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-3-phenylsulfanylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F3N4OS/c1-14-23-16(19(20,21)22)13-17(24-14)25-8-10-26(11-9-25)18(27)7-12-28-15-5-3-2-4-6-15/h2-6,13H,7-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPYCHNCXWRKGON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)CCSC3=CC=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F3N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.